Cas no 1393541-21-3 (1-methyl-4-(prop-2-yn-1-yl)piperidine)

• Product Name: 1-methyl-4-(prop-2-yn-1-yl)piperidine
• CAS No: 1393541-21-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5821537
• PubChem ID: 58566246
• Update Time: 2025-06-08

1-methyl-4-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4-PROP-2-YNYLPIPERIDINE
• Piperidine, 1-methyl-4-(2-propyn-1-yl)-
• 1-Methyl-4-(prop-2-yn-1-yl)piperidine
• AB85642
• 1-Methyl-4-(2-propyn-1-yl)piperidine
• 1393541-21-3
• SCHEMBL6204535
• EN300-1848043
• DTXSID801292092
• 1-methyl-4-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C9H15N/c1-3-4-9-5-7-10(2)8-6-9/h1,9H,4-8H2,2H3
• InChI Key： MMVTWSYBXCLOHG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC#C)CC1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 172.7±13.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Additional information on 1-methyl-4-(prop-2-yn-1-yl)piperidine

1-Methyl-4-(Prop-2-yn-1-yl)piperidine (CAS No. 1393541-21-3): A Comprehensive Overview

1-Methyl-4-(prop-2-yn-1-yl)piperidine (CAS No. 1393541-21-3) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, also known as 4-(prop-2-ynyl)-1-methylpiperidine, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-methyl-4-(prop-2-yn-1-yl)piperidine features a piperidine ring with a methyl group at the 1-position and a propargyl (prop-2-ynyl) group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various research and development activities.

In recent years, 1-methyl-4-(prop-2-yn-1-yl)piperidine has gained attention due to its potential as a building block in the synthesis of complex organic molecules. The propargyl group, in particular, is highly reactive and can participate in a variety of chemical reactions, including click chemistry, which is widely used in the development of new drugs and materials. The versatility of this group allows for the facile introduction of diverse functional groups, enhancing the compound's utility in drug discovery and medicinal chemistry.

One of the key applications of 1-methyl-4-(prop-2-yn-1-yl)piperidine is in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability and reduced immunogenicity. The propargyl group in 1-methyl-4-(prop-2-yn-1-yl)piperidine can be readily coupled with various amino acids or other building blocks through copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that forms a 1,2,3-triazole linkage. This reaction is highly efficient and selective, making it an ideal choice for the synthesis of complex peptidomimetics.

Recent studies have also explored the use of 1-methyl-4-(prop-2-yn-1-yl)piperidine in the development of novel therapeutic agents. For example, researchers have synthesized derivatives of this compound that exhibit potent antiviral activity against various viral pathogens. One study published in the *Journal of Medicinal Chemistry* reported that certain derivatives of 1-methyl-4-(prop-2-ynyl)-1-methylpiperidine demonstrated significant inhibitory effects on HIV replication in vitro. These findings highlight the potential of this compound as a lead structure for the development of new antiviral drugs.

In addition to its applications in antiviral research, 1-methyl-4-(prop-2-yinl)-1-methylpiperidine has been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in medicine, and there is a continuous need for new and effective analgesics with fewer side effects. A study published in *Pain Research & Management* reported that certain derivatives of 1-methyl-piperidine exhibited potent analgesic activity in animal models, suggesting that this compound could serve as a valuable starting point for the development of new pain medications.

The synthetic accessibility of 1-methyl-piperidine is another factor contributing to its widespread use in research. The compound can be synthesized through several well-established methods, including catalytic hydrogenation and alkylation reactions. These synthetic routes are robust and scalable, making it possible to produce large quantities of 1-methyl-piperidine for both laboratory research and industrial applications.

In conclusion, 1-methyl-piperidine (CAS No. 1393541) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique chemical structure, particularly the presence of the propargyl group, makes it an attractive building block for the synthesis of complex organic molecules and bioactive compounds. Recent studies have highlighted its potential applications in antiviral therapy and pain management, underscoring its importance as a lead structure for drug discovery. As research continues to advance, it is likely that new applications for 1-methyl-piperidine will be discovered, further expanding its utility in various scientific fields.